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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzamidoxime

Cat. No.: B1245326 Get Quote

For immediate release:

This technical guide addresses the solubility of 4-(Trifluoromethyl)benzamidoxime, a

compound of interest for researchers, scientists, and professionals in drug development.

Despite a comprehensive review of scientific literature and chemical databases, quantitative

solubility data for this compound in various solvents remains largely unavailable in the public

domain. This guide summarizes the currently accessible physicochemical properties of 4-
(Trifluoromethyl)benzamidoxime and outlines general experimental protocols for solubility

determination, providing a framework for researchers to conduct their own analyses.

Physicochemical Properties
4-(Trifluoromethyl)benzamidoxime is a white to off-white crystalline solid. A summary of its

key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₈H₇F₃N₂O [1]

Molecular Weight 204.15 g/mol [1]

CAS Number 22179-86-8

Melting Point 125-130 °C

Appearance
White to off-white crystalline

powder

InChI Key
QCVFLUSIBKAKPC-

UHFFFAOYSA-N

Table 1: Physicochemical Properties of 4-(Trifluoromethyl)benzamidoxime

Solubility Data
A thorough search of available scientific literature and chemical supplier databases did not

yield specific quantitative data on the solubility of 4-(Trifluoromethyl)benzamidoxime in

common organic or aqueous solvents. This lack of data highlights a significant gap in the

chemical characterization of this compound.

Recommended Experimental Protocol for Solubility
Determination
For researchers requiring solubility data, the following established methodologies are

recommended for determining the solubility of 4-(Trifluoromethyl)benzamidoxime.

Materials and Methods
4-(Trifluoromethyl)benzamidoxime (high purity)

A selection of solvents of interest (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide

(DMSO), etc.)

Analytical balance
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Vortex mixer

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Syringe filters (e.g., 0.45 µm)

Volumetric flasks and pipettes

Experimental Workflow: Shake-Flask Method
The shake-flask method is a widely accepted technique for determining equilibrium solubility.

The general workflow is depicted in the diagram below.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess 4-(Trifluoromethyl)benzamidoxime

Add to a known volume of solvent

Seal vial and place in thermostatic shaker

Agitate at constant temperature until equilibrium is reached

Allow solution to settle

Centrifuge to pellet undissolved solid

Filter supernatant

Dilute aliquot of the saturated solution

Quantify concentration using HPLC or UV-Vis
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Start: Need solubility data

Select relevant solvents

Perform shake-flask experiment

Analyze samples via HPLC/UV-Vis

Calculate solubility (e.g., mg/mL)

Is data sufficient for application?

End: Utilize solubility data

Yes

Refine experimental conditions 
(e.g., temperature, pH)

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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